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Compound of Interest

Compound Name: Hexaketocyclohexane octahydrate

Cat. No.: B3038069

Unraveling the Identity of Hexaketocyclohexane
Octahydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of the compound commonly known as hexaketocyclohexane octahydrate.
Crucially, this document clarifies a long-standing misidentification in the chemical community.
Scientific evidence, particularly single-crystal X-ray diffraction analysis, has revealed that the
substance commercially supplied as "hexaketocyclohexane octahydrate" is, in fact,
dodecahydroxycyclohexane dihydrate.[1][2] The true hexaketocyclohexane (CeOs), a six-fold
ketone of cyclohexane, is a highly unstable oxocarbon that has only been observed in mass
spectrometry experiments.[2]

This guide will proceed by presenting the properties of the commercially available compound,
dodecahydroxycyclohexane dihydrate, while acknowledging its common but incorrect name.

Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of
dodecahydroxycyclohexane dihydrate, the compound sold as hexaketocyclohexane
octahydrate.
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Table 1: General Properties

Property Value Source
Hexaketocyclohexane

Common Name [31[4]
octahydrate

_ Dodecahydroxycyclohexane

Systematic Name ) [1]
dihydrate

CAS Number 527-31-1 [3114]
Ce06*8H20 (as octahydrate);

Molecular Formula CeH1206°2H20 (actual [4]
structure)

Appearance Beige to gray-brown powder [3]

Assay 97%

Table 2: Physicochemical Data

Property Value Source

Molecular Weight 312.18 g/mol (for CeOe*8H20) [4]

Melting Point 99 °C (decomposes) [3][5]

Boiling Point 344.7 £ 25.0 °C (Predicted) [3]

Density 1.967 + 0.06 g/cm3 (Predicted) [3]

Flash Point 152 °C [3]

Vapor Pressure

6.49E-05 mmHg at 25°C

[3]

Storage Temperature

2-8°C

[3]

Solubility

No data available

[6]

Table 3: Computed Properties (for Hexaketocyclohexane, CeOs)
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Property Value Source
Molecular Weight 168.06 g/mol [7]
Topological Polar Surface Area 102 A2 [7]
Hydrogen Bond Donor Count 0 [7]
Hydrogen Bond Acceptor

CZuntg p ° 7
Rotatable Bond Count 0 [7]

Structural Clarification

The historical assumption that the compound was hexaketocyclohexane octahydrate
stemmed from its synthesis by the oxidation of benzenehexol.[1] However, modern analytical
techniques have provided a more accurate structural elucidation. The reactivity of the
compound was also found to be inconsistent with that of a polyketone.[1]

Commercial Product True Chemical Identity
Revealed by

Hexaketocyclohexane X-ray Diffraction
octahydrate

Click to download full resolution via product page

Fig. 1: Relationship between the commercial name and the true chemical structure.

Experimental Protocols

Despite the misidentification, "hexaketocyclohexane octahydrate” serves as a useful starting
material in organic synthesis. A notable application is in the preparation of
hexaazatriphenylenehexacarbonitrile (HAT-CN).[5][8]

Mechanochemically Assisted Synthesis of Hexaazatriphenylenehexacarbonitrile (HAT-CN)
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This protocol describes a time- and resource-efficient method for synthesizing HAT-CN using a
mixer ball mill.[8]

Materials:

Hexaketocyclohexane octahydrate

Diaminomaleonitrile

Zirconium dioxide (ZrOz) milling vial (10 mL) and milling ball (@ = 10 mm)

Mixer ball mill (e.g., Retsch MM500)

30% Nitric Acid (HNO3)

Procedure:

e Milling:

o Place 0.400 g (1.30 mmol) of hexaketocyclohexane octahydrate and 1.10 g (10.20
mmol) of diaminomaleonitrile into the ZrO2 milling vial with the milling ball.

o Mill the mixture for 10 minutes at a frequency of 35 Hz.

e Oxidative Cyclization:

o Transfer the milled raw mixture into a flask.

o Add 30% HNO3 and stir the mixture in an oil bath at 110 °C for one hour.

e Isolation:

o After cooling, filter the resulting orange solid.

o Wash the solid with water and then dry it to yield HAT-CN.
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1. Milling of Reactants
(Hexaketocyclohexane octahydrate +
Diaminomaleonitrile)

Transfer to Flask

2. Oxidative Cyclization
(30% HNO3, 110°C, 1 hr)

3. Cooling and Filtration

4. Washing and Drying

Final Product:
HAT-CN

Click to download full resolution via product page
Fig. 2: Experimental workflow for the synthesis of HAT-CN.

Signaling Pathways and Biological Activity

There is currently no scientific literature available that describes the involvement of
hexaketocyclohexane octahydrate or dodecahydroxycyclohexane in any biological signaling
pathways. As a synthetic organic compound, its primary utility lies in chemical synthesis rather
than as a biologically active agent in drug development. Therefore, a diagram of signaling
pathways is not applicable to this compound.
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Safety Information

e Hazard Symbols: Xn - Harmful[3]

Risk Codes: R20/21/22 - Harmful by inhalation, in contact with skin and if swallowed[3]

Safety Description: S36 - Wear suitable protective clothing[3]

Storage Class Code: 11 - Combustible Solids

WGK: 3

It is recommended to handle this compound in a well-ventilated area, wearing appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat.[6] Avoid
contact with skin, eyes, and clothing.[6]

In conclusion, while the name "hexaketocyclohexane octahydrate" is prevalent in
commercial catalogs and older literature, it is crucial for researchers to recognize its true
identity as dodecahydroxycyclohexane dihydrate to accurately interpret experimental results
and design new synthetic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the physical and chemical properties of
Hexaketocyclohexane octahydrate?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3038069#what-are-the-physical-and-chemical-
properties-of-hexaketocyclohexane-octahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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